Cas no 2229489-48-7 (2-amino-1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylethan-1-ol)

• Product Name: 2-amino-1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylethan-1-ol
• CAS No: 2229489-48-7
• MF: C₈H₁₅N₃O₂S
• MW: 217.288600206375
• CID: 5970296
• PubChem ID: 165650507
• Update Time: 2025-06-14

2-amino-1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylethan-1-ol
• EN300-1997613
• 2-amino-1-[2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl]ethan-1-ol
• 2229489-48-7

• Inchi： 1S/C8H15N3O2S/c1-11(2)8-10-7(13-3)6(14-8)5(12)4-9/h5,12H,4,9H2,1-3H3
• InChI Key： BUDYMSWRVYBSFO-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1C(CN)O)OC)N(C)C

Computed Properties

• Exact Mass: 217.08849790g/mol
• Monoisotopic Mass: 217.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 99.8Ų

Additional information on 2-amino-1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylethan-1-ol

Comprehensive Overview of 2-amino-1-[2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl]ethan-1-ol (CAS No. 2229489-48-7)

In the rapidly evolving field of pharmaceutical and organic chemistry, 2-amino-1-[2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl]ethan-1-ol (CAS No. 2229489-48-7) has emerged as a compound of significant interest. This molecule, characterized by its unique thiazole core and functional groups, is being extensively studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications that could lead to novel therapeutic agents.

The compound's dimethylamino and methoxy substituents contribute to its electronic properties, making it a valuable intermediate in synthetic chemistry. Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of such structurally diverse molecules. Scientists are leveraging machine learning algorithms to predict the biological activity of derivatives of this compound, addressing common search queries like "how to optimize thiazole-based compounds for better bioavailability" and "role of methoxy groups in drug metabolism."

From a synthetic perspective, 2-amino-1-[2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl]ethan-1-ol offers multiple sites for functionalization. This aligns with the growing demand for green chemistry approaches, as researchers explore eco-friendly catalytic methods to produce such intermediates. The compound's amino alcohol moiety is particularly noteworthy, as this functional group is prevalent in many FDA-approved drugs, sparking discussions about its potential in central nervous system (CNS) drug development.

Analytical characterization of this compound presents interesting challenges that resonate with current laboratory trends. Advanced techniques like LC-MS and NMR spectroscopy are crucial for verifying its purity and structure—topics frequently searched by quality control professionals. The 1,3-thiazole ring system in this molecule also attracts attention in materials science, where researchers investigate its potential in organic electronics and photovoltaic applications.

Stability studies of CAS No. 2229489-48-7 under various conditions are becoming increasingly important, especially with the pharmaceutical industry's focus on drug formulation stability. The methoxy group in particular influences the compound's degradation pathways, a subject of numerous academic investigations. This aligns with frequent search queries about "factors affecting heterocyclic compound stability" and "strategies to improve API shelf life."

In the context of intellectual property, this compound has appeared in several patent applications, reflecting the commercial interest in thiazole derivatives. The presence of both hydrogen bond donor and acceptor sites in its structure makes it particularly interesting for molecular recognition applications, a hot topic in supramolecular chemistry research. These aspects connect with trending searches about "designing selective molecular probes" and "developing new chemosensors."

The safety profile of 2-amino-1-[2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl]ethan-1-ol is another area of active investigation, particularly regarding its toxicological properties and environmental fate. These studies address growing concerns about sustainable chemistry and the development of benign by design compounds. Such research directions respond to frequent queries about "assessing pharmaceutical intermediates' environmental impact" and "green metrics for chemical processes."

Looking forward, the scientific community continues to explore the potential of this compound in various domains. Its structural features make it a promising candidate for further development in medicinal chemistry, while its electronic properties suggest applications in advanced materials. The compound exemplifies how fundamental chemical research can lead to diverse practical applications, addressing multiple current scientific challenges and industry needs.